Cas no 2229376-33-2 (1,1-difluoro-3-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-amine)

• Product Name: 1,1-difluoro-3-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-amine
• CAS No: 2229376-33-2
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 6490019
• PubChem ID: 165854884
• Update Time: 2025-06-08

1,1-difluoro-3-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-amine
• 2229376-33-2
• EN300-1942080

• Inchi： 1S/C10H11F3N2O2/c1-10(14,9(12)13)5-6-4-7(11)2-3-8(6)15(16)17/h2-4,9H,5,14H2,1H3
• InChI Key： LENWEHDRRLLPST-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=C(C=CC=1[N+](=O)[O-])F)N)F

Computed Properties

• Exact Mass: 248.07726208g/mol
• Monoisotopic Mass: 248.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 1,1-difluoro-3-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-amine

Comprehensive Overview of 1,1-difluoro-3-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-amine (CAS No. 2229376-33-2)

The compound 1,1-difluoro-3-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-amine (CAS No. 2229376-33-2) is a fluorinated organic molecule with a unique structural framework, combining a difluoromethyl group, a nitrophenyl moiety, and an amine functionality. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, which are critical properties in drug design.

In recent years, the demand for fluorinated compounds has surged due to their applications in medicinal chemistry. Researchers are increasingly exploring molecules like 1,1-difluoro-3-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-amine for their potential as enzyme inhibitors or receptor modulators. The nitrophenyl group, in particular, is known for its electron-withdrawing properties, which can influence the compound's reactivity and binding affinity. This makes it a valuable scaffold for designing targeted therapies, especially in oncology and neurology.

The synthesis of CAS No. 2229376-33-2 involves multi-step organic reactions, often starting with the introduction of the difluoromethyl group onto a propan-2-amine backbone. The subsequent incorporation of the 5-fluoro-2-nitrophenyl moiety requires careful optimization to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its structural integrity and suitability for further studies.

From an environmental and sustainability perspective, the use of fluorinated compounds has raised questions about their persistence and ecological impact. However, advancements in green chemistry have led to more efficient synthetic routes for molecules like 1,1-difluoro-3-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-amine, minimizing waste and hazardous byproducts. This aligns with the growing trend of sustainable pharmaceutical manufacturing, a topic frequently searched by industry professionals and academics alike.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapies, researchers are investigating how structural modifications, such as the addition of fluorine atoms, can improve drug efficacy and reduce side effects. The amine group in CAS No. 2229376-33-2 offers opportunities for further derivatization, enabling the creation of analogs with tailored pharmacological profiles.

In summary, 1,1-difluoro-3-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-amine represents a promising candidate for future drug development. Its unique combination of functional groups, coupled with the growing emphasis on fluorine chemistry and sustainable synthesis, positions it as a molecule of significant scientific and industrial relevance. As research progresses, this compound may unlock new therapeutic avenues, addressing unmet medical needs and contributing to the advancement of modern medicine.